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Executive Summary

[Leu5]-Enkephalin (Tyr-Gly-Gly-Phe-Leu) is a highly conserved, endogenous pentapeptide that

functions as a primary agonist for the delta (dOR) and mu (MOR) opioid receptors[1]. In drug
discovery and neuropharmacology, it serves as a critical reference compound for mapping
nociceptive circuits, cardiovascular regulation, and ischemic neuroprotection[1][2]. As a Senior
Application Scientist, | have observed that the successful application of this peptide in highly
sensitive in vitro and in vivo assays depends heavily on understanding its physicochemical
state—specifically the distinction between its free base (CAS 58822-25-6) and its research-
grade trifluoroacetate (TFA) salt form (CAS 73563-78-7)[3]. This guide establishes the definitive
specifications, self-validating handling protocols, and mechanistic workflows required for robust
experimental reproducibility.

Physicochemical Properties & Quantitative
Specifications

In solid-phase peptide synthesis (SPPS), trifluoroacetic acid is utilized during the final cleavage
step. Consequently, research-grade [Leu5]-Enkephalin is predominantly supplied as a
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lyophilized TFA salt[3]. This protonates the basic residues, significantly enhancing aqueous
solubility and long-term stability compared to the neutral free base.

Specification Parameter Value | Description

Peptide Sequence Tyr-Gly-Gly-Phe-Leu (YGGFL)[4][5]

CAS Number (Free Base) 58822-25-6[5][6]

CAS Number (TFA Salt) 73563-78-7[3]

Molecular Weight (Free Base) 555.6 Da[5][6]

Molecular Weight (TFA Salt) 669.66 Da[3]

Chemical Formula (Free Base) C28H37N507[5][6]

Purity (HPLC) > 95.0% to = 99.0% (Research Grade)[6][7]
Solubility (Aqueous) Soluble in Water/PBS up to 5 mg/mL

Soluble in DMSO = 150 mg/mL (269.97 mM)[5]

Solubility (Organic) 6]

Storage (Lyophilized Solid) -20°C (Stable for up to 3 years)[4][5]

Storage (Reconstituted) -80°C (Stable for up to 1 year)[5]

Reconstitution & Storage: A Self-Validating Protocol

Peptides are inherently prone to aggregation, hydrolysis, and adsorption to plastic surfaces.
The following protocol is engineered to mitigate these failure points through strict procedural
causality.

Step-by-Step Methodology

o Thermal Equilibration: Before opening, allow the sealed vial to equilibrate to room
temperature in a desiccator for 30 minutes.

o Causality: Lyophilized peptides are highly hygroscopic. Opening a cold vial introduces
ambient moisture, leading to rapid hydrolytic degradation of the peptide bonds.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.sigmaaldrich.cn/CN/zh/search/tfa-acid?focus=products&page=1&perpage=30&sort=relevance&term=tfa%20acid&type=product_name
https://www.anaspec.com/en/catalog/leu5-enkephalin-25-mg~146de7aa-a23a-45ef-8925-1a244cd55d40
https://www.targetmol.com/compound/_leu5_-enkephalin
https://www.targetmol.com/compound/_leu5_-enkephalin
https://vareum.com/products/leu5-enkephalin
https://www.sigmaaldrich.cn/CN/zh/search/tfa-acid?focus=products&page=1&perpage=30&sort=relevance&term=tfa%20acid&type=product_name
https://www.targetmol.com/compound/_leu5_-enkephalin
https://vareum.com/products/leu5-enkephalin
https://www.sigmaaldrich.cn/CN/zh/search/tfa-acid?focus=products&page=1&perpage=30&sort=relevance&term=tfa%20acid&type=product_name
https://www.targetmol.com/compound/_leu5_-enkephalin
https://vareum.com/products/leu5-enkephalin
https://vareum.com/products/leu5-enkephalin
https://www.medchemexpress.com/-Leu5-Enkephalin.html
https://www.targetmol.com/compound/_leu5_-enkephalin
https://vareum.com/products/leu5-enkephalin
https://www.anaspec.com/en/catalog/leu5-enkephalin-25-mg~146de7aa-a23a-45ef-8925-1a244cd55d40
https://www.targetmol.com/compound/_leu5_-enkephalin
https://www.targetmol.com/compound/_leu5_-enkephalin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8103135?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Centrifugation: Centrifuge the vial at 10,000 x g for 60 seconds.

o Causality: Lyophilization often disperses the peptide as an invisible film along the vial
walls. Centrifugation gathers the material into a visible pellet, ensuring accurate molarity
upon solvent addition.

Primary Solubilization: Add the required volume of solvent. For high-concentration stock
solutions (>5 mg/mL), use anhydrous DMSO[5]. For physiological assays, use sterile,
endotoxin-free water or PBS.

Sonication: If phase separation or cloudiness occurs, subject the vial to mild water-bath
sonication for 3—5 minutes[5][7].

o Causality: Hydrophobic residues (Phe, Leu) can induce transient intermolecular -sheet
aggregation. Sonication disrupts these hydrogen bonds, ensuring a homogenous
monomeric solution.

Aliquoting & Cryopreservation: Divide the stock solution into single-use aliquots (e.g., 10-50
pL) in low-protein-binding tubes and immediately freeze at -80°C[5].

o Causality: Repeated freeze-thaw cycles cause localized pH shifts and ice-crystal-induced
shear stress, which permanently denature the peptide.
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1. Equilibrate > 2. Centrifuge > 3. Add Solvent 4. Sonicate 5. Aliquot & Store
Vial to RT (Gather Pellet) (Water/DMSO) (If needed) (-80°C)

Click to download full resolution via product page

Fig 2. Standardized reconstitution and storage workflow for lyophilized [Leu5]-Enkephalin.

Receptor Pharmacology & Mechanistic Signaling

[Leu5]-Enkephalin acts as a potent endogenous agonist at 3OR (K_i = 4.0 nM) and pOR (K_i =
3.4 nM)[5]. While traditionally studied for its antinociceptive properties|[1], recent advanced
profiling has highlighted its profound neuroprotective capabilities during global cerebral
ischemia[2][8].

When [Leu5]-Enkephalin binds to dOR, it initiates a cascade via the inhibitory G-protein (Gi/o).
This coupling directly inhibits adenylate cyclase (AC), leading to a rapid decrease in
intracellular cyclic AMP (cCAMP)[1]. Concurrently, dOR activation triggers two distinct
neuroprotective axes:

o The Autophagy Axis: Activation of the AMPK/mTOR/ULK1 pathway enhances neuronal
autophagy, clearing damaged organelles post-ischemia and improving neuronal survival[2].
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e The Pro-survival Axis: Activation of the PI3K/Akt pathway protects cells against apoptosis[8],
while downstream modulation of PKCa-MARCKS and BDNF-ERK-synapsin | improves
synaptic transmission and dendritic spine morphology[9].
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Fig 1. [Leu5]-Enkephalin 8OR signaling pathways mediating neuroprotection and cAMP
reduction.

Experimental Workflow: In Vitro Functional Profiling

To validate the biological activity of a newly reconstituted [Leu5]-Enkephalin batch, a cAMP
inhibition assay is the gold standard. Because dOR is Gi/o-coupled[1][8], the assay must be
carefully designed to measure a decrease in an artificially elevated cAMP pool.

Step-by-Step cAMP Inhibition Assay

o Cell Preparation: Seed HEK-293 cells stably expressing human dOR into a 384-well
microplate at 10,000 cells/well. Incubate overnight.

» Phosphodiesterase Inhibition: Wash cells and pre-incubate with assay buffer containing 500
UM IBMX for 15 minutes.

o Causality: Endogenous phosphodiesterases (PDESs) rapidly hydrolyze cAMP. IBMX inhibits
PDEs, forcing the accumulation of cCAMP so that changes become detectable within the
assay window.

o Adenylate Cyclase Stimulation: Add 10 uM Forskolin to the wells.

o Causality: In a resting cell, baseline cAMP is too low to accurately measure a Gi/o-
mediated reduction. Forskolin directly and robustly activates adenylate cyclase, creating a
high cAMP baseline.

o Peptide Treatment: Immediately co-incubate with serial dilutions of [Leu5]-Enkephalin
(ranging from 10 pM to 10 uM) for 30 minutes at 37°C.

o Detection & Analysis: Lyse the cells using a TR-FRET or luminescence-based cAMP
detection kit. Plot the dose-response curve to calculate the IC50 value. A high-quality
research-grade peptide should yield an IC50 in the low nanomolar range (typically 1-5 nM)

[5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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